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A comprehensive technical guide detailing the chemical characterization of pigments from the
fungus Anthracophyllum archeri is now available for researchers, scientists, and drug
development professionals. This whitepaper provides an in-depth look at the unique chemical
constituents responsible for the vibrant coloration of this basidiomycete, with a focus on the key
pigments diacetylatromentin and anthracophyllin. The guide summarizes the available
guantitative data, outlines detailed experimental protocols for pigment extraction and analysis,
and presents a logical workflow for the characterization process.

Anthracophyllum archeri, a species known for its distinctive orange to reddish-brown fruiting
bodies, has been identified as a source of unique secondary metabolites. The coloration of this
fungus is primarily attributed to a suite of pigments, with diacetylatromentin and the novel
yellow pigment, anthracophyllin, being of significant scientific interest. This guide serves as a
crucial resource for professionals seeking to understand and potentially harness these natural
compounds for applications in drug discovery and development.

Key Pigments and Their Characteristics

The primary pigments identified in Anthracophyllum archeri are diacetylatromentin and
anthracophyllin. These compounds belong to the broader class of fungal pigments, which are
known for their diverse chemical structures and biological activities.
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Specific data not

Diacetylatromentin Terphenylquinone Brownish available in the
searched literature.

Specific data not
Anthracophyllin Polyketide-derived Yellow available in the
searched literature.

Caption: Summary of known pigments from Anthracophyllum archeri.

Experimental Protocols: A Workflow for
Characterization

The following sections detail the methodologies for the extraction, purification, and chemical
characterization of pigments from Anthracophyllum archeri. These protocols are based on
established techniques for the analysis of fungal secondary metabolites.

Pigment Extraction and Purification

A systematic approach is required to isolate the pigments from the fungal fruiting bodies. The
general workflow involves solvent extraction followed by chromatographic purification.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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